N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide

• IUPAC Name: N-cyclopropyl-4-[(4-fluorophenyl)methyl]piperazine-1-carbothioamide
• InChI: InChI=1S/C15H20FN3S/c16-13-3-1-12(2-4-13)11-18-7-9-19(10-8-18)15(20)17-14-5-6-14/h1-4,14H,5-11H2,(H,17,20)
• InChI Key: ZURHLDXGXMBWFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=S)N2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C15H20FN3S
• Molecular Weight: 293.4 g/mol

Description

N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide, also known as CPP-115, is a promising drug candidate that has gained significant attention in the field of neuroscience research. This compound belongs to the class of gamma-aminobutyric acid (GABA) aminotransferase inhibitors, which are known to enhance the levels of GABA in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating brain activity and is involved in various neurological disorders. CPP-115 has shown potential in treating conditions such as epilepsy, addiction, and anxiety.

Mechanism of Action

N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide increases the levels of GABA, which leads to a decrease in brain activity. This decrease in brain activity can reduce the frequency and severity of seizures and can also reduce the reinforcing effects of drugs of abuse.
Biochemical and Physiological Effects:
N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide has been shown to have various biochemical and physiological effects. Studies have shown that N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide can increase the levels of GABA in the brain, which can lead to a decrease in brain activity. This decrease in brain activity can reduce the frequency and severity of seizures and can also reduce the reinforcing effects of drugs of abuse. Additionally, N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide has been shown to have anxiolytic effects, which may be useful in treating anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide in lab experiments is its ability to enhance the levels of GABA in the brain. This can be useful in studying the role of GABA in various neurological disorders. Additionally, N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide has shown potential in treating conditions such as epilepsy, addiction, and anxiety, which can be useful in studying the underlying mechanisms of these disorders. However, one of the limitations of using N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide in lab experiments is its complex synthesis process, which requires expertise in organic chemistry.

Future Directions

There are several future directions for the research on N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide. One of the significant areas of research is in the development of more efficient synthesis methods for N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide. Additionally, further studies are needed to determine the optimal dosage and administration of N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide for treating various neurological disorders. Furthermore, studies are needed to investigate the long-term effects of N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide on brain function and behavior. Finally, research is needed to determine the potential of N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide in treating other neurological disorders beyond epilepsy, addiction, and anxiety.
In conclusion, N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide is a promising drug candidate that has shown potential in treating various neurological disorders. Its ability to enhance the levels of GABA in the brain has made it a valuable tool in studying the role of GABA in these disorders. Further research is needed to determine the optimal dosage and administration of N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide and to investigate its potential in treating other neurological disorders.

Scientific Research Applications

N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide has been extensively studied for its therapeutic potential in various neurological disorders. One of the significant applications of N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide is in the treatment of epilepsy. Studies have shown that N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide can reduce the frequency and severity of seizures by enhancing the levels of GABA in the brain. N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide has also shown potential in treating addiction by reducing the reinforcing effects of drugs of abuse. Additionally, N-cyclopropyl-4-(4-fluorobenzyl)-1-piperazinecarbothioamide has been studied for its anxiolytic effects, which may be useful in treating anxiety disorders.